![molecular formula C13H17F3N2O3 B8545350 Carbamic acid,[2-amino-5-(2,2,2-trifluoroethoxy)phenyl]-,1,1-dimethylethyl ester](/img/structure/B8545350.png)
Carbamic acid,[2-amino-5-(2,2,2-trifluoroethoxy)phenyl]-,1,1-dimethylethyl ester
Cat. No. B8545350
M. Wt: 306.28 g/mol
InChI Key: IXVYZOXGLKDGON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06949542B2
Procedure details
The title compound was prepared from [2-nitro-5-(2,2,2-trifluoro-ethoxy)-phenyl]-carbamic acid tert-butyl ester (Example A13) by hydrogenation with 5% Pt/C according to the general procedure J (method a). Obtained as a light brown solid (13.157 g).
Name
[2-nitro-5-(2,2,2-trifluoro-ethoxy)-phenyl]-carbamic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6](=[O:23])[NH:7][C:8]1[CH:13]=[C:12]([O:14][CH2:15][C:16]([F:19])([F:18])[F:17])[CH:11]=[CH:10][C:9]=1[N+:20]([O-])=O)([CH3:4])([CH3:3])[CH3:2]>[Pt]>[C:1]([O:5][C:6](=[O:23])[NH:7][C:8]1[CH:13]=[C:12]([O:14][CH2:15][C:16]([F:19])([F:18])[F:17])[CH:11]=[CH:10][C:9]=1[NH2:20])([CH3:4])([CH3:2])[CH3:3]
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Inputs
Step One
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Name
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[2-nitro-5-(2,2,2-trifluoro-ethoxy)-phenyl]-carbamic acid tert-butyl ester
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|
Quantity
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0 (± 1) mol
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|
Type
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reactant
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Smiles
|
C(C)(C)(C)OC(NC1=C(C=CC(=C1)OCC(F)(F)F)[N+](=O)[O-])=O
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Step Two
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Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
[Pt]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(NC1=C(C=CC(=C1)OCC(F)(F)F)N)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.157 g |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
